molecular formula C28H24FNO4 B11124948 1-(2-Fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

1-(2-Fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No.: B11124948
M. Wt: 457.5 g/mol
InChI Key: SBAXXSKLCGAVFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the chromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused benzopyran-pyrrole bicyclic core. Its structure includes:

  • A 1-(2-fluorophenyl) substituent at position 1, introducing electron-withdrawing effects.
  • A 2-(4-methoxyphenyl)ethyl group at position 2, contributing steric bulk and electron-donating properties.
  • 6,7-dimethyl substituents on the chromene ring, enhancing lipophilicity .

Synthesis: It is synthesized via a one-pot multicomponent reaction (MCR) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate, aryl aldehydes, and primary amines under mild conditions (yields: 43–86%) . This method allows rapid diversification, with 223 analogs reported in a single library .

Biological Relevance: Chromeno[2,3-c]pyrrole derivatives exhibit glucokinase activation, antioxidant activity, and glycosaminoglycan mimetic behavior . Specific data for this compound remains under investigation.

Properties

Molecular Formula

C28H24FNO4

Molecular Weight

457.5 g/mol

IUPAC Name

1-(2-fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione

InChI

InChI=1S/C28H24FNO4/c1-16-14-21-23(15-17(16)2)34-27-24(26(21)31)25(20-6-4-5-7-22(20)29)30(28(27)32)13-12-18-8-10-19(33-3)11-9-18/h4-11,14-15,25H,12-13H2,1-3H3

InChI Key

SBAXXSKLCGAVFR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCC4=CC=C(C=C4)OC)C5=CC=CC=C5F

Origin of Product

United States

Biological Activity

1-(2-Fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that exhibits a range of biological activities. Its complex structure suggests potential applications in medicinal chemistry, particularly in the development of new therapeutics. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is C23H21FN2O3C_{23}H_{21}FN_2O_3, with a molecular weight of approximately 392.43 g/mol. The compound contains a chromeno-pyrrole framework which is known for its diverse biological activities.

Antibacterial Activity

Recent studies have demonstrated that derivatives of the chromeno[2,3-c]pyrrole structure exhibit significant antibacterial effects. For instance, compounds similar to 1-(2-Fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have shown activity against both Gram-positive and Gram-negative bacteria. Notably, antibacterial assays revealed comparable efficacy to standard antibiotics like gentamicin against pathogens such as Staphylococcus aureus and Escherichia coli .

Antioxidant Activity

The antioxidant properties of this compound were evaluated using various assays that measure free radical scavenging activity. The results indicated that it possesses a notable ability to neutralize reactive oxygen species (ROS), suggesting potential applications in preventing oxidative stress-related diseases .

Enzyme Inhibition

Inhibition studies have shown that this compound can act as a glucokinase activator and may influence metabolic pathways relevant to diabetes management. Additionally, it has been reported to inhibit the main protease (Mpro) of SARS-CoV-2, indicating possible antiviral applications .

The biological activities of 1-(2-Fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be attributed to its ability to interact with various biological targets:

  • Antibacterial Mechanism : The compound disrupts bacterial cell wall synthesis and inhibits protein synthesis by binding to ribosomal units.
  • Antioxidant Mechanism : It scavenges free radicals through electron donation and stabilizes radical intermediates.
  • Enzyme Interaction : The compound's structural features allow it to fit into the active sites of enzymes like glucokinase and Mpro, inhibiting their activity.

Study 1: Antibacterial Efficacy

In a controlled study involving various bacterial strains, the compound was tested for its Minimum Inhibitory Concentration (MIC). Results indicated that the compound exhibited an MIC value comparable to that of established antibiotics .

Study 2: Antioxidant Potential

A series of in vitro assays were conducted to assess the antioxidant capacity of the compound. The findings showed significant inhibition of lipid peroxidation and increased levels of endogenous antioxidants in treated cells compared to controls .

Data Summary Table

Biological Activity Tested Pathogens/Targets Efficacy Reference
AntibacterialStaphylococcus aureus, E. coliComparable to gentamicin
AntioxidantROS scavengingSignificant
Enzyme InhibitionGlucokinaseActive

Comparison with Similar Compounds

Structural Analogs in the Chromeno[2,3-c]pyrrole Family

Compound Name Substituents (Position) Synthesis Method Key Features/Bioactivity Reference
Target Compound 1-(2-Fluorophenyl), 2-(4-methoxyphenylethyl) One-pot MCR High substituent compatibility
1-(2-Fluorophenyl)-6,7-dimethyl-2-(2-pyridinyl) 1-(2-Fluorophenyl), 2-(2-pyridinyl) Multistep condensation Improved solubility (pyridine)
2-Phenyl-5,6-dihydropyrano[2,3-c]pyrrole-4,7-dione 2-Phenyl, fused dihydropyran ring Cyclization of hexenoates Simplified fused ring system
Spiro derivatives (e.g., 2H-spiro-chromeno-pyrrole) Spiro-indoline moieties Three-component cyclization Enhanced stereochemical diversity

Key Observations :

  • Synthetic Efficiency : One-pot MCRs (92% success rate) outperform multistep methods (e.g., 70% yields in pyridinyl analogs) in scalability .

Comparison with Non-Chromeno-pyrrole Derivatives

Compound Class Example Structure Bioactivity Synthesis Complexity
Chromeno[2,3-d]pyrimidines 2-Amino-8-(2-chlorobenzylidene)-4-(2-chlorophenyl) Cytotoxic (A-549, HT-29 cell lines) Moderate (3–4 steps)
Furo[3,2-c]pyrano[3,4-e]pyrans 2-(4-Fluorophenyl)-2,7-dimethyl-2,3-dihydro Unknown High (5+ steps)
Benzochromeno-phenazinones Benzo[a]chromeno[2,3-c]phenazin-1-ones Anticancer (in silico) One-pot MCR

Structural Differences :

  • Chromeno[2,3-d]pyrimidines replace the pyrrole ring with pyrimidine, enabling stronger π-stacking interactions for cytotoxicity .

Substituent Compatibility and Reaction Yields

Data from MCR libraries ():

Substituent Type (Position 2) Yield Range Reaction Time Notable Examples
Alkyl (e.g., methyl) 70–86% 15–20 min 2-Methyl-1-phenyl derivatives
Aryl (e.g., 4-methoxyphenyl) 60–75% 30–60 min Target compound
Heteroaryl (e.g., pyridinyl) 43–65% 2 h Lower yields due to steric hindrance

Trends :

  • Electron-donating groups (e.g., methoxy) require longer reaction times but improve yields compared to electron-withdrawing substituents .
  • Bulky groups (e.g., phenylethyl) reduce yields by 10–15% compared to linear alkyl chains .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.